
SHLP-5: A Functional Peptide Awaiting
Experimental Characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHLP-5

Cat. No.: B15599865 Get Quote

The prevailing scientific consensus identifies Small Humanin-like Peptide 5 (SHLP-5) as a

functional peptide, rather than a mere transcriptional byproduct. SHLP-5 belongs to a family of

six recently discovered peptides (SHLP1-6) encoded within the mitochondrial 16S ribosomal

RNA (MT-RNR2) gene.[1] While direct experimental evidence for SHLP-5's specific biological

activity remains elusive due to challenges in generating specific antibodies, its origin and the

demonstrated functionality of its sibling peptides strongly support its classification as a

bioactive molecule.

This guide provides a comparative analysis of the known functions of the SHLP family of

peptides, offering a framework for understanding the potential roles of SHLP-5. The data

presented is primarily derived from foundational studies on SHLP1-4 and SHLP6, which serve

as the current basis for inferring the likely functional landscape of SHLP-5.

Comparison of SHLP Family Peptides: Functional
Data
The SHLP peptides exhibit diverse and sometimes opposing effects on cellular processes,

highlighting their specific roles in cellular regulation. The following table summarizes the key

experimental findings for SHLP1-4 and SHLP6 in murine pancreatic beta-cells (NIT-1) and

human prostate cancer cells (22Rv1).
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Peptide

Effect on
Cell
Viability
(MTS
Assay)

Effect on
Apoptosis
(DNA
Fragmentati
on Assay)

Effect on
Cell
Proliferatio
n (BrdU
Incorporati
on)

Cell Lines
Tested

Reference

SHLP1
No significant

effect

No significant

effect

No significant

effect
NIT-1, 22Rv1 [2]

SHLP2 Increased Decreased
Increased (in

NIT-1)
NIT-1, 22Rv1 [2]

SHLP3 Increased Decreased
No significant

effect
NIT-1, 22Rv1 [2]

SHLP4
No significant

effect

No significant

effect

Increased (in

NIT-1)
NIT-1, 22Rv1 [2]

SHLP5
Data not

available

Data not

available

Data not

available
- -

SHLP6
No significant

effect
Increased

No significant

effect
NIT-1, 22Rv1 [2]

Signaling Pathways of SHLP Peptides
SHLP2 and SHLP3 have been shown to exert their cytoprotective effects through the activation

of key signaling pathways involved in cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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